Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H21NO5S/c1-11-3-5-13-16(9-11)27-19(17(13)20(23)24-2)21-18(22)12-4-6-14-15(10-12)26-8-7-25-14/h4,6,10-11H,3,5,7-9H2,1-2H3,(H,21,22)
• InChI Key: LPEPCOMRCNSHND-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H21NO5S
• Molecular Weight: 387.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural elements, including a dihydrobenzo[b][1,4]dioxine ring, a carboxamide group, and a tetrahydrobenzo[b]thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined experimentally.

Scientific Research Applications

Synthetic Procedures and Biological Importance

The exploration of novel synthetic methodologies and the investigation of biological importance are critical dimensions of research surrounding complex chemical compounds. A review of literature reveals significant advancements in synthetic strategies and an understanding of the biological activities associated with various chemical compounds.

Synthetic Advances : One study highlights the development of new strategies for three-component condensation involving dimedone, various aldehydes, and malononitrile for constructing tetrahydrobenzo[b]pyrans, which are of considerable importance to organic chemists and pharmacologists due to their presence in naturally occurring compounds, pharmaceuticals, and drug-candidate molecules. This synthesis, utilizing different organocatalysts, emphasizes the pursuit of green chemistry principles, including the use of less toxic reagents and green solvents, showcasing an innovative approach towards sustainable chemical synthesis (Kiyani, 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it would interact with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact.

Future Directions

The future research directions for this compound could include exploring its potential uses, optimizing its synthesis process, and studying its properties in more detail.